Cas no 84615-47-4 (1-Propanol-1-13C (9CI))

• Product Name: 1-Propanol-1-13C (9CI)
• CAS No: 84615-47-4
• MF: C₃H₈O
• MW: 61.0876760482788
• CID: 707406
• PubChem ID: 12201039
• Update Time: 2025-06-15

1-Propanol-1-13C (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol-1-13C (9CI)
• 1-Propanol-1-13C
• DTXSID90480195
• (113C)propan-1-ol
• 84615-47-4
• AKOS015912468
• Propyl alcohol-1-13C
• 1-Propanol-1-13C, 99 atom % 13C

• Inchi： 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i3+1
• InChI Key： BDERNNFJNOPAEC-LBPDFUHNSA-N
• SMILES： O[13CH2]CC

Computed Properties

• Exact Mass: 61.060869710g/mol
• Monoisotopic Mass: 61.060869710g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 7.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.804 g/mL at 25 °C
• Melting Point: −127 °C(lit.)
• Boiling Point: 97 °C(lit.)
• Flash Point: 23 °C
• Refractive Index: 1.379
• PSA: 20.23000
• LogP: 0.38870
• Solubility: Not determined

1-Propanol-1-13C (9CI) Security Information

• Hazardous Material transportation number：UN 1274 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-41-67-11
• Safety Instruction： 7-16-24-26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-Propanol-1-13C (9CI)

Introduction to 1-Propanol-1-13C (9CI) and Its Significance in Modern Chemical Research

The compound CAS No 84615-47-4, identified as 1-Propanol-1-13C (9CI), represents a specialized isotope-labeled derivative of propanol. This compound, featuring a carbon-13 isotope at the primary position, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and applications. The use of stable isotopes, such as carbon-13, in organic compounds enables researchers to track metabolic pathways, study enzyme kinetics, and develop new analytical techniques with enhanced precision.

In recent years, the demand for isotope-labeled compounds has surged, driven by advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. 1-Propanol-1-13C (9CI) serves as an invaluable tool for researchers seeking to elucidate complex biochemical processes. Its incorporation into metabolic studies allows for the monitoring of carbon flux in living systems, providing critical insights into drug metabolism and biosynthetic pathways. This capability is particularly crucial in the development of targeted therapeutics, where understanding the fate of administered compounds is paramount.

The structural integrity of 1-Propanol-1-13C (9CI) makes it an excellent candidate for use in derivatization reactions, where it can be employed to enhance the sensitivity and specificity of analytical methods. For instance, in gas chromatography-mass spectrometry (GC-MS) applications, the presence of the carbon-13 isotope facilitates the detection of trace amounts of propanol derivatives, thereby improving the accuracy of environmental monitoring and food safety assessments. Furthermore, its stability under various reaction conditions ensures that it remains a reliable substrate for synthetic chemistry investigations.

Recent studies have highlighted the role of 1-Propanol-1-13C (9CI) in pharmaceutical development. Researchers are leveraging its isotopic properties to study the interactions between drug candidates and biological targets. By labeling key metabolites with carbon-13, scientists can gain a deeper understanding of how drugs are processed within the body. This information is essential for optimizing drug formulations and predicting potential side effects. Additionally, the compound has been used in kinetic studies to investigate the rates of enzymatic reactions, contributing to the design of more efficient synthetic routes.

The versatility of 1-Propanol-1-13C (9CI) extends beyond its applications in biochemical research. It serves as a valuable intermediate in organic synthesis, enabling the preparation of complex molecules with high fidelity. The ability to introduce a labeled carbon atom at a specific position allows chemists to tailor molecular structures for targeted experiments. This has opened new avenues in materials science and polymer chemistry, where isotopically labeled compounds can be used to study polymer degradation and stability.

In conclusion, 1-Propanol-1-13C (9CI) stands as a cornerstone in modern chemical research due to its multifaceted applications. From metabolic studies to synthetic chemistry, this compound offers unparalleled insights into biological processes and material properties. As methodologies continue to evolve, the importance of stable isotopes like carbon-13 will only grow, solidifying their role as indispensable tools in scientific discovery.